N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-methoxy-2-methylbenzenesulfonamide

• IUPAC Name: N-(1-benzoyl-3,4-dihydro-2H-quinolin-7-yl)-4-methoxy-2-methylbenzenesulfonamide
• InChI: InChI=1S/C24H24N2O4S/c1-17-15-21(30-2)12-13-23(17)31(28,29)25-20-11-10-18-9-6-14-26(22(18)16-20)24(27)19-7-4-3-5-8-19/h3-5,7-8,10-13,15-16,25H,6,9,14H2,1-2H3
• InChI Key: POGSQWQRQAXGCT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)S(=O)(=O)NC2=CC3=C(CCCN3C(=O)C4=CC=CC=C4)C=C2
• Molecular Formula: C24H24N2O4S
• Molecular Weight: 436.5 g/mol

Description

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-methoxy-2-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C24H24N2O4S and its molecular weight is 436.53. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Applications

Research has identified derivatives of the specified compound with potential pharmacological applications. For instance, quinazoline derivatives have been synthesized and evaluated for their diuretic, antihypertensive, and anti-diabetic potential in rats. Among these derivatives, certain compounds demonstrated significant activity, highlighting the potential of these compounds in developing new therapeutic agents (Rahman et al., 2014).

Organic Synthesis Applications

The compound's derivatives have been utilized in organic synthesis, such as in the rhodium-catalyzed cyanation of C-H bonds. This method allowed for the synthesis of various benzonitrile derivatives in good to excellent yield, showcasing the utility of these derivatives in facilitating novel synthetic routes (Chaitanya et al., 2013).

Anticancer Research

Several studies have focused on synthesizing and evaluating tetrahydroisoquinoline derivatives as potential anticancer agents. One investigation synthesized analogs maintaining the tetrahydroisoquinoline moiety with modifications on the phenyl ring, resulting in compounds with potent cytotoxicity against breast cancer cell lines (Redda et al., 2010).

Apoptotic Effects in Cancer Research

New sulfonamide derivatives have been synthesized and shown to induce pro-apoptotic effects in cancer cells by activating p38/ERK phosphorylation. This research contributes to the development of compounds with potential applications in cancer therapy (Cumaoğlu et al., 2015).

Antimicrobial Applications

Derivatives with a benzenesulfonamide moiety have been studied for their antimicrobial activity. One study synthesized novel derivatives and evaluated their activity against Mycobacterium tuberculosis, revealing some compounds with significant antimycobacterial activity (Ghorab et al., 2017).

Material Science Applications

In material science, derivatives of the specified compound have been synthesized for potential use as fluorophores for Zn(II), demonstrating the versatility of these compounds beyond pharmacological applications (Kimber et al., 2003).